Cas no 1154890-96-6 (1154890-96-6)

• Product Name: 1154890-96-6
• CAS No: 1154890-96-6
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 5574348
• Update Time: 2025-07-16

1154890-96-6 Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-[(2-fluorophenyl)methyl]-3,5-dimethyl-
• 1154890-96-6

• Inchi： 1S/C13H13FN2O2/c1-8-12(13(17)18)9(2)16(15-8)7-10-5-3-4-6-11(10)14/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： MLCBBFGBOHULFG-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(C)=C(C(O)=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 422.4±45.0 °C(Predicted)
• pka: 3.35±0.10(Predicted)

Additional information on 1154890-96-6

Recent Advances in the Study of 1154890-96-6: A Promising Compound in Chemical Biology and Medicine

The compound 1154890-96-6 has recently garnered significant attention in the field of chemical biology and medicine due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its molecular structure, mechanism of action, and potential clinical uses. The information presented here is based on a thorough review of recent academic publications, industry reports, and technical documents.

1154890-96-6 is a small molecule inhibitor that has shown promising results in preclinical studies targeting specific pathways involved in disease progression. Its unique chemical structure allows it to interact with key proteins, modulating their activity and leading to therapeutic effects. Recent studies have focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to enhance its efficacy and reduce potential side effects.

One of the most notable findings in recent research is the compound's ability to selectively inhibit certain enzymes that are overactive in various cancers. This selectivity minimizes off-target effects, making 1154890-96-6 a potential candidate for targeted cancer therapy. Additionally, its stability and bioavailability have been improved through structural modifications, as reported in several high-impact journals.

In addition to its anticancer properties, 1154890-96-6 has also been investigated for its potential in treating inflammatory and neurodegenerative diseases. Preliminary data suggest that the compound can cross the blood-brain barrier, opening new avenues for research in neurological disorders. However, further studies are needed to fully understand its long-term effects and safety profile.

The synthesis and scalable production of 1154890-96-6 have also been a focus of recent research. Advances in synthetic chemistry have enabled more efficient and cost-effective production methods, which are critical for its potential commercialization. Industry reports indicate that several pharmaceutical companies are actively exploring partnerships to develop this compound further.

In conclusion, 1154890-96-6 represents a promising avenue for future therapeutic development. Its unique properties and broad potential applications make it a compound of significant interest in the chemical biology and medical communities. Continued research and collaboration will be essential to translate these findings into clinical benefits.